Cas no 1511991-55-1 (ethyl 5-{bicyclo3.1.0hexan-6-yl}-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-{bicyclo3.1.0hexan-6-yl}-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1511991-55-1
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5760032
• PubChem ID: 81637015
• Update Time: 2025-05-26

ethyl 5-{bicyclo3.1.0hexan-6-yl}-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1511991-55-1
• ethyl 5-{bicyclo[3.1.0]hexan-6-yl}-1,2,4-oxadiazole-3-carboxylate
• AKOS020216522
• EN300-1119997
• ethyl 5-{bicyclo3.1.0hexan-6-yl}-1,2,4-oxadiazole-3-carboxylate

• Inchi： 1S/C11H14N2O3/c1-2-15-11(14)9-12-10(16-13-9)8-6-4-3-5-7(6)8/h6-8H,2-5H2,1H3
• InChI Key： FMOLVJHEMVPBTP-UHFFFAOYSA-N
• SMILES： O1C(C2C3CCCC32)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl 5-{bicyclo3.1.0hexan-6-yl}-1,2,4-oxadiazole-3-carboxylate

Comprehensive Overview of Ethyl 5-{Bicyclo[3.1.0]hexan-6-yl}-1,2,4-Oxadiazole-3-Carboxylate (CAS No. 1511991-55-1)

The compound ethyl 5-{bicyclo[3.1.0]hexan-6-yl}-1,2,4-oxadiazole-3-carboxylate (CAS No. 1511991-55-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bicyclo[3.1.0]hexane core and the 1,2,4-oxadiazole ring, make it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like ethyl 5-{bicyclo[3.1.0]hexan-6-yl}-1,2,4-oxadiazole-3-carboxylate has surged, driven by their versatility in medicinal chemistry. The 1,2,4-oxadiazole moiety, in particular, is known for its stability and ability to mimic peptide bonds, making it a popular choice for designing enzyme inhibitors. This compound's ethyl ester group further enhances its solubility, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 1511991-55-1 involves multi-step organic reactions, often starting from readily available precursors like cyclopropane derivatives and oxadiazole precursors. Its bicyclic framework introduces steric constraints that can influence binding affinity in target proteins, a feature highly sought after in fragment-based drug design. Recent publications highlight its role in developing anti-inflammatory agents and central nervous system (CNS) therapeutics, aligning with the growing focus on neurodegenerative diseases.

From an industrial perspective, ethyl 5-{bicyclo[3.1.0]hexan-6-yl}-1,2,4-oxadiazole-3-carboxylate is also explored for its potential in crop protection. The oxadiazole ring's resistance to metabolic degradation makes it a candidate for designing next-generation agrochemicals. This aligns with the global trend toward sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized.

Analytical characterization of this compound typically employs techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm the structural integrity of the bicyclo[3.1.0]hexane and oxadiazole moieties. Researchers frequently search for synthetic protocols and spectroscopic data for CAS No. 1511991-55-1, reflecting its niche but growing relevance in academic and industrial labs.

In summary, ethyl 5-{bicyclo[3.1.0]hexan-6-yl}-1,2,4-oxadiazole-3-carboxylate represents a compelling case study in the intersection of organic synthesis and applied chemistry. Its dual utility in pharmaceuticals and agrochemicals, combined with its structural novelty, positions it as a compound of enduring interest. As the scientific community continues to explore small-molecule therapeutics and green chemistry, this compound is likely to remain a focal point for innovation.